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Abstract

This application note provides a detailed protocol for the extraction of cocaethylene, a key
indicator of concurrent cocaine and alcohol use, from human urine samples using solid-phase
extraction (SPE). The presented methodology, adapted from established forensic toxicology
procedures, utilizes a mixed-mode cation exchange sorbent to achieve high recovery and clean
extracts suitable for downstream analysis by techniques such as UPLC-MS/MS.[1][2] This
method is designed for researchers, scientists, and drug development professionals requiring a
reliable and reproducible approach for the quantification of cocaethylene in urine.

Introduction

Cocaethylene is a pharmacologically active metabolite formed in the liver when cocaine and
ethanol are consumed simultaneously.[3][4] Its presence in urine is a definitive marker of co-
ingestion.[1] Due to its longer half-life compared to cocaine, cocaethylene can extend the
window of detection, making it a crucial analyte in forensic and clinical toxicology.[1][2] Solid-
phase extraction is a widely used technique for the isolation and concentration of analytes from
complex biological matrices like urine, offering cleaner extracts compared to traditional
methods.[5][6] This protocol details a streamlined SPE procedure that ensures high, consistent
recoveries and minimal matrix effects, facilitating accurate and sensitive detection of
cocaethylene.[1]
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Data Summary

The following table summarizes the quantitative data associated with the described SPE
protocol and subsequent analysis.

Limit of Limit of .
. . Matrix Effects
Analyte Recovery (%) Detection Quantification (%)
0

(LOD) (ng/mL) (LOQ) (ng/mL)
Cocaethylene >83%][1] 47] 5.0[8] <-16%]1]
Cocaine >83%][1] - 5.0[8] <-16%J1]
Benzoylecgonine  >83%][1] 10[7] - < 3%[1]

Experimental Protocol

This protocol is based on the use of a mixed-mode cation exchange SPE sorbent, which
simplifies the procedure by eliminating the need for conditioning and equilibration steps.[1][2]

Materials:

SPE Plate: Oasis MCX pElution Mixed-mode Cation Exchange Plates[1][2]

e Human Urine Samples

 Internal Standard Solution (e.g., cocaethylene-d8)[1][2]

e 4% Phosphoric Acid (HzPOa4) in Water[1][2]

e Wash Solution 1: 2% Formic Acid in Water[1][2]

e Wash Solution 2: Methanol[1][2]

o Elution Solution: 60:40 Acetonitrile:Methanol with 5% strong ammonia solution[1][2]
e Dilution Solution: 2% Formic Acid in Water[1][2]

e SPE Vacuum Manifold
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e Collection Plate/Vials

Procedure:

o Sample Pre-treatment:

[¢]

Pipette 200 pL of the urine sample into the wells of the SPE plate.[1][2]

[e]

Add 20 pL of the internal standard solution.[1][2]

o

Add 200 pL of 4% H3PO4.[1][2]

[¢]

Mix the sample within the well by aspirating and dispensing.
o Sample Loading:

o Apply vacuum to the SPE manifold to load the pre-treated sample onto the sorbent bed.[1]

[2]
e Washing:
o Wash the sorbent with 200 pL of 2% formic acid in water.[1][2]
o Wash the sorbent with 200 pL of methanol.[1][2]
» Elution:
o Place a collection plate or vials inside the vacuum manifold.

o Elute the analytes with two aliquots of 25 pL of the elution solution (60:40 ACN:MeOH with
5% strong ammonia solution).[1][2]

e Post-Elution Dilution:

o Dilute the eluate with 40 L of 2% formic acid in water.[1][2] The sample is now ready for
injection into an analytical instrument like a UPLC-MS/MS system.[1][2]

Experimental Workflow Diagramdot
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Sample Preparation

20 pL Internal Standard

Mix in Well

200 pL Urine Sample 200 pL 4% H3POa4

Solid-Phas¢ Extraction

Wash 1:
200 pL 2% Formic Acid

Wash 2:
200 pL Methanol

Dilute with
40 pL 2% Formic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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